Cas no 832740-66-6 (4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid)

• Product Name: 4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid
• CAS No: 832740-66-6
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• MDL: MFCD04970817
• CID: 3059572
• PubChem ID: 7017814
• Update Time: 2025-10-31

4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(5-methyl-furan-2-yl)-thiophene-2-carboxylic acid
• 4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid
• HIB74066
• 107-360-9
• CS-0262789
• 832740-66-6
• STK313161
• 4-methyl-5-(5-methyl-2-furyl)thiophene-2-carboxylic Acid
• AKOS000311254
• AB01331986-02
• BBL039211
• 4-METHYL-5-(5-METHYL-2-FURYL)-2-THIOPHENECARBOXYLIC ACID
• EN300-83732
• NCGC00339677-01
• 4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylicacid
• MFCD04970817

• MDL： MFCD04970817
• Inchi： 1S/C11H10O3S/c1-6-5-9(11(12)13)15-10(6)8-4-3-7(2)14-8/h3-5H,1-2H3,(H,12,13)
• InChI Key： ZQZASOZGACCPDV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C)=C1C1=CC=C(C)O1

Computed Properties

• Exact Mass: 222.03506535Da
• Monoisotopic Mass: 222.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 347.9±42.0 °C at 760 mmHg
• Flash Point: 164.2±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid

Comprehensive Overview of 4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid (CAS No. 832740-66-6)

4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid (CAS No. 832740-66-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound, featuring a thiophene core substituted with a methylfuran group and a carboxylic acid moiety, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule therapeutics targeting inflammatory and metabolic disorders.

The growing interest in 4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid aligns with current trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly processes, this compound's potential as a biobased building block has been highlighted. Its furan-thiophene hybrid structure offers advantages in biodegradability and low toxicity, addressing concerns about environmental impact. Recent studies have also investigated its role in organic electronics, where its conjugated system could contribute to the development of flexible semiconductors or OLED materials.

From a pharmacological perspective, the carboxylic acid functional group in CAS 832740-66-6 enables facile derivatization into esters, amides, or other bioactive motifs. This adaptability has led to its inclusion in high-throughput screening libraries for kinase inhibitors and GPCR modulators. Notably, its structural similarity to naturally occurring heterocyclic metabolites has sparked research into its antioxidant and anti-inflammatory properties, topics frequently searched in academic databases and AI-driven drug discovery platforms.

The synthesis of 4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid typically involves palladium-catalyzed cross-coupling reactions between halothiophene precursors and furan boronic acids, followed by selective oxidation. Recent optimizations using flow chemistry techniques have improved yields while reducing solvent waste—a response to the pharmaceutical industry's focus on process intensification. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting standards for preclinical research applications.

In material science, the π-conjugated system of this compound shows promise for organic photovoltaics. Its absorption spectrum in the UV-visible range, combined with solution processability, makes it a candidate for third-generation solar cells—a hot topic in renewable energy forums. Computational studies using density functional theory (DFT) predict favorable charge transport properties, aligning with experimental data from thin-film transistor prototypes.

Quality control protocols for CAS 832740-66-6 emphasize ICH guidelines for impurities profiling, particularly regarding residual metal catalysts from synthesis. The compound's stability under various pH conditions has been documented in accelerated degradation studies, supporting its use in formulation development. These technical details address common queries from quality assurance professionals searching for analytical method validation approaches.

Looking ahead, 4-methyl-5-(5-methylfuran-2-yl)thiophene-2-carboxylic acid represents a compelling case study in molecular design convergence. Its dual applicability in life sciences and advanced materials reflects the interdisciplinary nature of modern chemical innovation. As patent filings increase for derivatives of this scaffold, the compound's commercial relevance continues to grow, particularly in markets prioritizing multifunctional chemicals with low environmental footprints.